Cas no 1595871-77-4 (Methyl 5-methylhept-2-ynoate)

• Product Name: Methyl 5-methylhept-2-ynoate
• CAS No: 1595871-77-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5700748
• PubChem ID: 114877218
• Update Time: 2025-10-17

Methyl 5-methylhept-2-ynoate Chemical and Physical Properties

Names and Identifiers

• Methyl5-methylhept-2-ynoate
• Methyl 5-methylhept-2-ynoate
• 1595871-77-4
• EN300-787238
• 2-Heptynoic acid, 5-methyl-, methyl ester

• Inchi： 1S/C9H14O2/c1-4-8(2)6-5-7-9(10)11-3/h8H,4,6H2,1-3H3
• InChI Key： XYZIQHVGLQESEG-UHFFFAOYSA-N
• SMILES： O(C)C(C#CCC(C)CC)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 218.4±9.0 °C(Predicted)

Additional information on Methyl 5-methylhept-2-ynoate

Methyl 5-methylhept-2-ynoate (CAS No. 1595871-77-4): A Comprehensive Overview in Chemical and Pharmaceutical Research

Methyl 5-methylhept-2-ynoate (CAS No. 1595871-77-4) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique molecular structure, presents a fascinating subject for study due to its potential applications in various biochemical pathways and drug development processes.

The molecular formula of Methyl 5-methylhept-2-ynoate is C₉H₁₂O₂, reflecting its composition of nine carbon atoms, twelve hydrogen atoms, and two oxygen atoms. The presence of a terminal alkyne group and a methyl-substituted heptanoic acid moiety makes this compound particularly intriguing for researchers exploring novel synthetic pathways and functional derivatives.

In recent years, the interest in Methyl 5-methylhept-2-ynoate has been fueled by its potential role in the synthesis of bioactive molecules. The alkyne functionality, specifically the triple bond between the second and third carbon atoms, offers a versatile platform for further chemical modifications. This feature has been exploited in the development of various pharmacophores, including those targeting inflammatory responses and metabolic disorders.

One of the most compelling aspects of studying Methyl 5-methylhept-2-ynoate is its utility in constructing complex organic molecules. The compound's structure allows for facile incorporation into larger synthetic frameworks, enabling the creation of novel compounds with tailored properties. For instance, researchers have utilized this compound as a precursor in the synthesis of macrolides and other polyketide derivatives, which are known for their diverse biological activities.

The pharmaceutical industry has shown particular interest in derivatives of Methyl 5-methylhept-2-ynoate due to their potential therapeutic benefits. Preliminary studies suggest that certain modifications of this compound can enhance its bioavailability and binding affinity to specific biological targets. These findings have prompted further investigation into its role as an intermediate in drug development pipelines.

From a synthetic chemistry perspective, Methyl 5-methylhept-2-ynoate serves as an excellent building block for exploring new reaction methodologies. The compound's reactivity towards various coupling reactions, such as Sonogashira couplings and Grignard additions, has been well-documented. These reactions are crucial for constructing carbon-carbon bonds, which are fundamental to many complex organic molecules.

The application of computational chemistry techniques has also played a significant role in understanding the behavior of Methyl 5-methylhept-2-ynoate. Molecular modeling studies have provided insights into its interactions with biological receptors and enzymes, aiding in the design of more effective drug candidates. These computational approaches are increasingly becoming integral to modern drug discovery processes.

In conclusion, Methyl 5-methylhept-2-ynoate (CAS No. 1595871-77-4) represents a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel bioactive molecules and exploring innovative synthetic strategies. As research continues to uncover new possibilities, this compound is poised to play an important role in advancing both academic and industrial chemical endeavors.